Cas no 2006095-61-8 (N-ethoxy-N-ethylpyrrolidin-3-amine)

• Product Name: N-ethoxy-N-ethylpyrrolidin-3-amine
• CAS No: 2006095-61-8
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6350266
• PubChem ID: 165748949
• Update Time: 2025-10-31

N-ethoxy-N-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2006095-61-8
• EN300-740051
• N-ethoxy-N-ethylpyrrolidin-3-amine

• Inchi： 1S/C8H18N2O/c1-3-10(11-4-2)8-5-6-9-7-8/h8-9H,3-7H2,1-2H3
• InChI Key： QOAROHNILZMJAZ-UHFFFAOYSA-N
• SMILES： O(CC)N(CC)C1CNCC1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.5Ų

Additional information on N-ethoxy-N-ethylpyrrolidin-3-amine

Introduction to N-ethoxy-N-ethylpyrrolidin-3-amine (CAS No. 2006095-61-8)

N-ethoxy-N-ethylpyrrolidin-3-amine, a compound with the chemical identifier CAS No. 2006095-61-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and biochemical research.

The molecular structure of N-ethoxy-N-ethylpyrrolidin-3-amine consists of a pyrrolidine ring substituted with ethoxy and ethyl groups at the nitrogen positions. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The compound's ability to participate in nucleophilic substitution reactions and its stability under different conditions have made it a preferred choice for researchers exploring novel synthetic pathways.

In the realm of pharmaceutical research, N-ethoxy-N-ethylpyrrolidin-3-amine has been investigated for its role in the development of therapeutic agents targeting neurological disorders. Recent studies have highlighted its potential as a precursor in the synthesis of molecules that modulate neurotransmitter activity. Specifically, derivatives of this compound have shown promise in preclinical trials for their ability to enhance acetylcholine receptor binding, which could be beneficial in treating cognitive impairments associated with aging and neurodegenerative diseases.

Moreover, the compound's interaction with biological targets has been a focal point for medicinal chemists. The pyrrolidine core is known for its versatility in drug design, often serving as a scaffold that enhances binding affinity and selectivity. Researchers have leveraged this property to develop analogs of N-ethoxy-N-ethylpyrrolidin-3-amine that exhibit improved pharmacokinetic profiles. These advancements underscore the importance of this compound in the continuous quest for more effective and targeted therapies.

The synthesis of N-ethoxy-N-ethylpyrrolidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, where ethyl groups are introduced at the nitrogen positions of the pyrrolidine ring. The use of protective groups and catalysts is often necessary to achieve optimal results. Recent innovations in synthetic methodologies have enabled more efficient and sustainable production processes, aligning with global efforts to minimize environmental impact.

From a biochemical perspective, N-ethoxy-N-ethylpyrrolidin-3-amine has been studied for its effects on enzyme inhibition and receptor modulation. Its structural features allow it to interact with various biological targets, including enzymes involved in metabolic pathways and receptors mediating signal transduction. This broad spectrum of interaction makes it a versatile tool for investigating cellular processes and developing drugs that can modulate these processes effectively.

The compound's potential extends beyond neurological applications. It has been explored as an intermediate in the synthesis of agrochemicals, where its structural motifs contribute to the efficacy of pesticides and herbicides. The ability to modify its chemical properties allows researchers to tailor its reactivity for specific applications, making it a valuable building block in multiple industries.

In conclusion, N-ethoxy-N-ethylpyrrolidin-3-amine (CAS No. 2006095-61-8) represents a significant advancement in pharmaceutical and biochemical research. Its unique structural features and versatile reactivity make it an indispensable tool for scientists working on drug development, agrochemicals, and fundamental biological studies. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing scientific understanding and innovation.